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Compound of Interest

Compound Name: Roridin A

Cat. No.: B083880 Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with Roridin A.

Adherence to these protocols is critical to mitigate the significant health risks associated with

this potent mycotoxin.

Roridin A, a macrocyclic trichothecene mycotoxin, is a highly toxic compound requiring

stringent handling procedures to prevent exposure. It is classified as acutely toxic and is fatal if

swallowed.[1] Exposure can also occur through dermal contact and inhalation of aerosols.[1]

This document outlines the necessary personal protective equipment (PPE), operational plans

for safe handling and disposal, and emergency procedures for spills.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Roridin A to prevent all possible

routes of exposure.

Primary Barrier Protection:

Gloves: Double gloving with nitrile gloves is required. The outer glove should be changed

immediately upon contamination or every two hours during extended procedures.

Lab Coat: A dedicated, disposable, solid-front lab coat with tight-fitting cuffs is essential. This

should be worn over personal clothing and removed before exiting the designated work area.
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Eye Protection: Chemical splash goggles or a full-face shield must be worn at all times to

protect against splashes and aerosols.

Respiratory Protection: A NIOSH-approved N95 respirator is the minimum requirement when

handling the solid form of Roridin A or when there is a risk of aerosol generation. For higher-

risk procedures, a powered air-purifying respirator (PAPR) should be considered.

Secondary Barrier Protection (for high-concentration work or spill cleanup):

Chemical-Resistant Suit: A disposable, chemical-resistant suit provides full-body protection.

Shoe Covers: Disposable, slip-resistant shoe covers must be worn over laboratory shoes.

Quantitative Toxicity Data
The following table summarizes the known toxicity values for Roridin A and related

trichothecenes. This data underscores the extreme toxicity of these compounds and the

necessity of the prescribed safety measures.
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Compound Test
Route of
Exposure

Species Value Reference

Roridin A LD50 Intravenous Mouse 1.0 mg/kg [1]

Roridin E LD50
Intraperitonea

l
Mouse 10 mg/kg [2]

Roridin H IC50

H4TG

hepatoma

cells

- 10.8 nM [3]

Roridin H IC50
MDCK kidney

cells
- 3.98 nM [3]

Roridin H IC50
NIH3T3

fibroblasts
- 9.84 nM [3]

Roridin H IC50
KA31T

fibroblasts
- 8.64 nM [3]

Roridin E IC50
Breast cancer

cell lines
- 0.02-0.05 nM [2]

12′-

episatratoxin

H

IC50

Various

cancer cell

lines

- 0.3-3.0 nM [4]

Satratoxin H IC50

Various

cancer cell

lines

- 1.93-4.22 µM [4]

Operational Plans
Strict adherence to the following operational procedures is mandatory to ensure a safe working

environment.

Experimental Workflow for Handling Roridin A
All manipulations of Roridin A, particularly in its solid form or in volatile solvents, must be

conducted within a certified chemical fume hood or a Class II biological safety cabinet to
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contain any potential aerosols.
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Preparation

Handling

Post-Handling

Don Appropriate PPE

Prepare Designated Work Area
(Fume Hood/BSC)

Assemble All Necessary Reagents and Equipment

Weigh Solid Roridin A

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Work Surfaces and Equipment

Segregate and Dispose of Contaminated Waste

Doff and Dispose of PPE

Wash Hands Thoroughly
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Alert others in the area

Evacuate the immediate area

Don appropriate spill response PPE

Contain the spill with absorbent material

Decontaminate the spill area

Collect all contaminated materials

Dispose of as hazardous waste

Report the incident to the Safety Officer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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